3-Amino-5-(methylthio)-1H-pyrazole-4-carbonitrile

Specification

• CAS No.: 72760-85-1
• Molecular Formula: C5H6N4S
• Molecular Weight: 154.2 g/mol
• IUPAC Name: 5-amino-3-methylsulfanyl-1H-pyrazole-4-carbonitrile
• Standard InChI: InChI=1S/C5H6N4S/c1-10-5-3(2-6)4(7)8-9-5/h1H3,(H3,7,8,9)
• Standard InChI Key: IUVUVQGOSHLPJV-UHFFFAOYSA-N
• SMILES: CSC1=NNC(=C1C#N)N
• Canonical SMILES: CSC1=NNC(=C1C#N)N

Introduction

3-Amino-5-(methylthio)-1H-pyrazole-4-carbonitrile is a synthetic organic compound with the molecular formula C₅H₆N₄S and a molecular weight of 154.19 g/mol. It is a derivative of pyrazole, a five-membered heterocyclic ring containing two nitrogen atoms. The compound is of interest in organic chemistry due to its potential applications in the synthesis of more complex heterocyclic compounds.

Safety Information

• UN Number: 3439

• Hazards: Toxic if inhaled, harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.

Applications

Pyrazole derivatives are versatile intermediates in organic synthesis, used to prepare a variety of heterocyclic compounds. While specific applications of 3-Amino-5-(methylthio)-1H-pyrazole-4-carbonitrile are not detailed, pyrazoles in general are important in pharmaceuticals, agrochemicals, and materials science due to their diverse biological activities and chemical properties.

Suppliers and Availability

3-Amino-5-(methylthio)-1H-pyrazole-4-carbonitrile is available from several chemical suppliers, including Thermo Scientific Chemicals and VWR, with a purity of 97%. It is typically sold in quantities of 1 g or more.